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Compound of Interest

Compound Name: H-Asp(Amc)-OH

Cat. No.: B555713

Essential Safety and Handling Guide for H-
Asp(Amc)-OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the fluorogenic substrate H-Asp(Amc)-OH.
Adherence to these procedures is essential for ensuring personal safety and maintaining the
integrity of the compound.

Compound Data Summary

A summary of the key physical and chemical properties for H-Asp(Amc)-OH is presented
below. This information is critical for safe handling and storage.

Property Value

(S)-2-Amino-4-((4-methyl-2-oxo-2H-chromen-7-

yl)amino)-4-oxobutanoic acid

Chemical Name

Molecular Formula C14H14N20s

Molecular Weight 290.27 g/mol
Appearance White to off-white powder
Storage Temperature Recommended -20°C[1]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to minimize exposure and

prevent contamination when handling H-Asp(Amc)-OH.

PPE Category Item Specifications and Use
Required to protect against
Eye and Face Protection Safety Goggles dust particles and splashes.[2]

[3]

Face Shield

Recommended in addition to
safety goggles when there is a

significant splash hazard.[3][4]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are the minimum
requirement for incidental
contact. Double gloving may
be necessary for added
protection. Gloves should be
removed and replaced
immediately after any contact

with the compound.

Body Protection

Laboratory Coat

A standard lab coat is required

to protect skin and clothing.

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling larger quantities
of the lyophilized powder to
avoid inhalation.

General Laboratory Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory where hazardous

materials are present.

Operational Plan: Step-by-Step Handling

Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe
laboratory environment.
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3.1. Engineering Controls and Preparation

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
the powder.

e Ensure that safety showers and eyewash stations are readily accessible.

o Prepare all necessary equipment and reagents before handling the compound to minimize
movement and the potential for spills.

3.2. Handling the Lyophilized Powder

e Due to the potentially hygroscopic nature of the compound, allow the container to warm to
room temperature in a desiccator before opening to prevent moisture absorption.

» When weighing the lyophilized powder, do so in an area with minimal air currents to prevent
dispersal.

» After weighing, tightly reseal the container. For long-term storage, consider flushing the
container with a dry, inert gas like nitrogen.

3.3. Reconstitution

» Slowly add the desired solvent to the vial containing the compound to avoid splashing.

« If solubility is an issue, the tube may be gently heated to 37°C or sonicated to aid dissolution.
3.4. Experimental Use

o Handle all solutions containing H-Asp(Amc)-OH with the same level of precaution as the
solid form.

Disposal Plan

Proper disposal of H-Asp(Amc)-OH and associated materials is essential to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Place excess solid compound and any

contaminated weighing paper or consumables

Solid Waste ) )
into a clearly labeled, sealed container for
chemical waste.
o Collect all solutions containing the compound in
Liquid Waste ) )
a designated, sealed waste container.
Dispose of used gloves and other contaminated
Contaminated PPE disposable PPE in the appropriate chemical

waste stream.

All waste must be disposed of in accordance with local, state, and federal regulations.

Visual Workflow for Handling H-Asp(Amc)-OH

The following diagrams illustrate the key workflows for safely handling and disposing of H-
Asp(Amc)-OH.
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Caption: Workflow for the safe handling of H-Asp(Amc)-OH.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b555713?utm_src=pdf-body-img
https://www.benchchem.com/product/b555713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation
(Solid, Liquid, PPE)

Collect Solid Waste in Collect Liquid Waste in Collect Contaminated PPE in
Labeled, Sealed Container Labeled, Sealed Container Designated Waste Stream

Dispose According to
Institutional & Local Regulation

Click to download full resolution via product page

Caption: Disposal pathway for H-Asp(Amc)-OH related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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